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Compound of Interest

Compound Name: Enofelast
CAS No.: 125722-16-9
Cat. No.: B1667061
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical products is a critical component of laboratory safety and environmental responsibility.
This document provides essential guidance on the safe and compliant disposal of
Enamelast™, a professional dental fluoride varnish often identified by the misspelling
"Enofelast.” Adherence to these procedures is vital to mitigate risks to personnel and the
environment.

Hazard Profile

Enamelast™ is classified with several hazards that dictate its disposal requirements.
Understanding these is the first step in safe handling and disposal.
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Hazard Classification Description GHS Pictogram

Lo The product is a flammable
Flammable Liquid o &
liquid and vapor.

Harmful if swallowed or
inhaled.[1][2][3]

Acute Toxicity (Oral, Inhalation)

) o Causes skin irritation and
Skin and Eye Irritation _ o |
serious eye irritation.[1][2][3]

May cause an allergic skin
reaction.[1][2][3]

Skin Sensitization

) ] o Harmful to aquatic life with
Chronic Aquatic Toxicity _ N
long-lasting effects.[1][2]

Disposal Workflow

The following diagram outlines the decision-making process and necessary steps for the

proper disposal of Enamelast™.
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Start: Enamelast™ Waste@

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Step 2: Assess Waste Container

¢ntains Residue

Empty Unit-Dose Packets or Syringes Containers with Residual Product

Step 3: Collect as Hazardous Waste

Step 4: Label Waste Container
(Contents: Enamelast™, Hazard: Flammable, Toxic)

:

Step 5: Store in Designated Area
(Flammable Waste Cabinet, Away from Incompatibles)

Step 6: Arrange for Professional Disposal
(Contact EHS/Licensed Waste Contractor)

End: Compliant Disposal

Click to download full resolution via product page

Enamelast™ Disposal Workflow
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Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): Before handling Enamelast™ waste, it is imperative
to wear appropriate PPE. This includes, but is not limited to:

o Chemical-resistant gloves (e.g., nitrile).

o Safety glasses or goggles for eye protection.[1]
e Alab coat to protect from skin contact.[1]

2. Waste Segregation and Collection:

¢ Do not dispose of Enamelast™ or its containers in regular trash or down the drain.[4] Its
classification as harmful to aquatic life necessitates that it be kept out of waterways.[1][2]

o All waste, including used unit-dose packets, syringes, and any materials contaminated with
the product (e.g., gloves, absorbent pads), must be collected as hazardous chemical waste.

[5]
3. Containerization:

o Collect all Enamelast™ waste in a designated, compatible, and properly sealed hazardous
waste container.[4]

e The container must be clearly labeled as "Hazardous Waste" and should identify the
contents, including "Enamelast™," and list its associated hazards (Flammable, Toxic).

4. Storage:

» Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.

o Due to its flammability, the container should be stored in a flammable-liquids cabinet.

o Ensure the storage area is well-ventilated and away from sources of ignition such as heat,
sparks, and open flames.[2][6]
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5. Final Disposal:

» The disposal of the collected hazardous waste must be handled by the institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

e Follow your institution's specific procedures for requesting a hazardous waste pickup.
Important Considerations:

o Spill Management: In case of a spill, absorb the material with an inert substance (e.g.,
vermiculite, dry sand) and collect it into the hazardous waste container. Ensure adequate
ventilation.

» Regulatory Compliance: Disposal procedures must always be in accordance with local,
regional, and national regulations. The information provided here is a general guide; always
consult your institution's specific protocols.[2]

o Empty Containers: Even if a container appears empty, it may retain product residue. Unless
thoroughly decontaminated, it is best practice to dispose of the empty containers as
hazardous waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Proper Disposal of Enamelast™ (Enofelast) in a
Laboratory Setting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667061/docs#proper-disposal-of-enamelast-
enofelast-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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